Cas no 1908-01-6 (Ethyl 5-methyl-1H-indazole-3-carboxylate)

• Product Name: Ethyl 5-methyl-1H-indazole-3-carboxylate
• CAS No: 1908-01-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD06659781
• CID: 118202
• PubChem ID: 12689366
• Update Time: 2025-04-18

Ethyl 5-methyl-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1H-indazole-3-carboxylate
• 5-METHYL-1H-INDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 1H-Indazole-3-carboxylicacid, 5-methyl-, ethyl ester
• 3-ethoxycarbonyl-5-methyl-1H-indazole
• 3-Ethoxycarbonyl-5-methyl-indazol
• 1908-01-6
• 1H-Pyrazole-3-carboxylic acid, 4-(1-methylethyl)-, ethyl ester
• CS-0196925
• AS-30715
• SY020648
• AB26291
• 1H-Indazole-3-carboxylic acid, 5-methyl-, ethyl ester
• Ethyl 5-methyl-2H-indazole-3-carboxylate
• MFCD06659781
• FT-0693336
• AKOS016003626
• AM20120448
• DTXSID00506971
• DB-065729

• MDL： MFCD06659781
• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)10-8-6-7(2)4-5-9(8)12-13-10/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： ANFMPWOIOOOXBW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=C(C)C=CC=2NN=1)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 368.4±22.0 °C at 760 mmHg
• Flash Point: 176.6±22.3 °C
• PSA: 54.98000
• LogP: 2.04800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-methyl-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)